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Compound of Interest

Compound Name:
(4-Butoxy-3-

methylphenyl)methanol

Cat. No.: B7989816

Get Quote

Chemical Identity & Context
Compound: (4-Butoxy-3-methylphenyl)methanol

Molecular Formula: C₁₂H₁₈O₂

Molecular Weight: 194.27 Da

Core Structure: A benzyl alcohol core substituted with a methyl group at the meta position

and an n-butoxy ether chain at the para position.

Relevance: Critical in impurity profiling for pharmaceutical development. The stability of the

ether linkage and the lability of the benzylic hydroxyl group make it a model compound for

studying fragmentation kinetics in alkyl-aryl ethers.
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To replicate the fragmentation patterns described, the following experimental conditions are

standard for establishing spectral fingerprints.

Protocol: Gas Chromatography-Mass Spectrometry (GC-
MS)

Inlet Temperature: 250°C (Splitless mode recommended for trace analysis).

Column: Rxi-5Sil MS or equivalent (30m x 0.25mm ID, 0.25µm film).

Carrier Gas: Helium at 1.0 mL/min (constant flow).

Ionization: Electron Impact (EI) at 70 eV.

Source Temperature: 230°C.

Scan Range: 40–300 m/z.

Why this protocol? The use of 70 eV EI is the industry standard for library matching. Lower

energies (e.g., 20 eV) may suppress the diagnostic McLafferty rearrangement required to

distinguish the n-butoxy chain from the tert-butoxy isomer.

Fragmentation Analysis (Mechanism & Pathways)
The mass spectrum of (4-Butoxy-3-methylphenyl)methanol is dominated by two competing

fragmentation mechanisms: Ether Side-Chain Cleavage and Benzylic Hydroxyl Elimination.

Pathway A: The Ether Cleavage (Diagnostic)
The most distinct feature of the n-butoxy derivative is the McLafferty Rearrangement involving

the alkyl ether chain.

Mechanism: A gamma-hydrogen from the butyl chain transfers to the ether oxygen via a six-

membered transition state.

Result: Elimination of a neutral butene molecule (C₄H₈, 56 Da).
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Product Ion: A radical cation at m/z 138 (corresponding to the 4-hydroxy-3-methylbenzyl

alcohol radical cation).

Significance: This transition is not possible for the methoxy analog and is mechanistically

distinct in tert-butoxy isomers (which favor direct radical loss).

Pathway B: Benzylic Loss
Typical of benzyl alcohols, the molecular ion loses the hydroxyl group or water.

Loss of OH (M-17): Generates the resonance-stabilized benzyl cation at m/z 177.

Loss of H₂O (M-18): Generates a styrene-like radical cation at m/z 176.

Pathway C: Secondary Fragmentation
The fragment at m/z 138 (from Pathway A) further degrades:

Loss of OH (138 → 121): Formation of the hydroxy-methyl-benzyl cation.

Ring Expansion: The m/z 121 ion often rearranges to a hydroxytropylium ion, a stable

aromatic system characteristic of alkylbenzenes.

Comparative Analysis: Alternatives & Isomers
This section objectively compares the target compound with its most common "interfering"

alternatives in a drug development context.

Table 1: Spectral Fingerprint Comparison
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Feature
(4-Butoxy-3-

methylphenyl)metha

nol

(4-tert-Butoxy-3-

methylphenyl)metha

nol

(4-Methoxy-3-

methylphenyl)metha

nol

CAS Number Generic/Impurity 51503-08-3 114787-91-6

Molecular Ion (M+) 194 Da (Weak)
194 Da (Very

Weak/Absent)
152 Da (Strong)

Base Peak (Typical)
m/z 138 (Loss of

Butene)
m/z 57 (t-Butyl cation) m/z 152 or 137 (M-15)

Key Neutral Loss
56 Da (C₄H₈) via

McLafferty

15 Da (CH₃) or 56 Da

(Isobutylene)

15 Da (CH₃) or 30 Da

(CH₂O)

Mechanism Note

Gamma-H transfer

enables clean alkene

loss.

Steric bulk drives

formation of stable t-

butyl cation (m/z 57).

No alkene loss

possible; alpha-

cleavage dominates.

Comparative Insight
Differentiation from tert-Butoxy: If your spectrum shows a dominant peak at m/z 57, you are

likely analyzing the tert-butoxy isomer. The n-butoxy isomer preserves the aromatic ring

fragment (m/z 138) as the major ion because the charge remains on the oxygen-containing

aromatic system after the McLafferty rearrangement.

Differentiation from Methoxy: The methoxy analog (M+ 152) is 42 Da lighter. It cannot lose

56 Da. If you see a loss of 56 Da from a parent of 194, it confirms the presence of a butyl

chain (or longer) with available gamma-hydrogens.

Visualization of Fragmentation Pathways[1][2]
The following diagram illustrates the primary fragmentation cascade for (4-Butoxy-3-
methylphenyl)methanol under Electron Impact (EI) conditions.
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Molecular Ion (M+)
m/z 194

[C12H18O2]+.

Radical Cation
m/z 138

[C8H10O2]+.
(Loss of Butene C4H8)

McLafferty Rearrangement
(-56 Da)

Benzyl Cation
m/z 177

[C12H17O]+
(Loss of OH)

Alpha Cleavage
(-17 Da)

Hydroxy-Tropylium
m/z 121

[C8H9O]+
(Loss of OH from m/z 138)

Loss of OH
(-17 Da)

Cresol Cation
m/z 107

[C7H7O]+

CO Elimination
(-28 Da)

Click to download full resolution via product page

Caption: Primary EI fragmentation pathways showing the diagnostic McLafferty rearrangement

(m/z 194 → 138).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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